Cas no 2227844-90-6 (rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227844-90-6
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5944973
• PubChem ID: 165844778
• Update Time: 2025-06-07

rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1825712
• 2227844-90-6

• Inchi： 1S/C12H11F3O2/c1-12(2)8(9(12)11(16)17)5-3-6(13)10(15)7(14)4-5/h3-4,8-9H,1-2H3,(H,16,17)/t8-,9+/m1/s1
• InChI Key： IMZSLJYVRYTYLY-BDAKNGLRSA-N
• SMILES： FC1C(=C(C=C(C=1)[C@@H]1[C@@H](C(=O)O)C1(C)C)F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227844-90-6)

Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227844-90-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique cyclopropane ring structure and fluorinated aromatic substituent, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid is highly intriguing due to the presence of a cyclopropane moiety fused with a trifluorophenyl group. The cyclopropane ring is known for its high ring strain, which can be exploited to enhance reactivity in various chemical transformations. Additionally, the trifluorophenyl group introduces electron-withdrawing effects and electronic diversity, making this compound a versatile building block for drug discovery.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate pharmacokinetic properties, leading to more effective and longer-lasting therapeutic outcomes. Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid exemplifies this trend by combining the structural rigidity of the cyclopropane ring with the electronic advantages of the trifluorophenyl group.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including signal transduction and pathogen replication. Inhibiting these enzymes has been a major strategy in the development of antiviral and anticancer drugs. The unique structural features of Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid make it an ideal candidate for designing potent protease inhibitors with improved selectivity and efficacy.

Recent studies have demonstrated that compounds containing cyclopropane moieties can exhibit significant binding interactions with protease active sites due to their ability to adopt specific conformations that mimic natural substrate structures. Furthermore, the presence of fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole interactions with target proteins. These findings have prompted researchers to explore the use of Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid as a key intermediate in the synthesis of novel protease inhibitors.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a critical role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, including cancer and inflammatory disorders. By leveraging the structural flexibility of the cyclopropane ring and the electronic properties of the trifluorophenyl group, researchers have designed derivatives of Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid that exhibit potent inhibitory effects on specific kinases.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-(3,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise stereocontrol. However， advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric hydrogenation have been particularly useful in constructing the desired stereocenters and functional groups.

In conclusion，Rac-(1R， 3 R ) - 2 , 2 - dimethyl - 3 - ( 3 , 4 , 5 - trifluorophenyl ) - cyc lo pro p ane - 1 - car box ylic ac id (CAS No. 2227844-90-6) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in drug discovery and development.